Cas no 31956-78-2 (Benzenemethanol, a-(diphenylmethylene)-)

Benzenemethanol, a-(diphenylmethylene)- structure
31956-78-2 structure
Product Name:Benzenemethanol, a-(diphenylmethylene)-
CAS No:31956-78-2
MF:C20H16O
MW:272.340445518494
CID:318769
PubChem ID:350118
Update Time:2025-04-19

Benzenemethanol, a-(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(diphenylmethylene)-
    • 1,2,2-triphenylethenol
    • 1,2,2-triphenyl-ethanone
    • AC1L6VLH
    • NSC507436
    • SureCN1369231
    • triphenylethenol
    • Triphenylvinylalkohol
    • DTXSID50325437
    • NSC-507436
    • SCHEMBL1369231
    • 31956-78-2
    • Inchi: 1S/C20H16O/c21-20(18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,21H
    • InChI Key: LBOVHFFLDUEJJL-UHFFFAOYSA-N
    • SMILES: O/C(/C1C=CC=CC=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.12018
  • Monoisotopic Mass: 272.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 5.16120
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